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Compound of Interest

Compound Name: 2-Cyclobutylethanol
CAS No.: 4415-74-1
Cat. No.: B1632531
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical procedures for the handling
and disposal of 2-Cyclobutylethanol. As Senior Application Scientists, our goal is to empower
you with the knowledge to work safely and effectively, ensuring both personal safety and the
integrity of your research. This document is structured to provide not just procedural steps, but
the scientific reasoning behind them, fostering a proactive safety culture in your laboratory.

Understanding the Hazard Profile of 2-
Cyclobutylethanol

2-Cyclobutylethanol (CAS No: 4415-74-1) is a flammable liquid and vapor that poses several
health risks upon exposure.[1] A thorough understanding of its hazard profile is the foundation
of safe handling.

Physicochemical Properties:
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Property Value Source
Molecular Formula CeH120 [1]
Molecular Weight 100.16 g/mol [1]
Appearance Colorless to light yellow liquid

Flash Point 40 °C/ 104 °F [2]

GHS Hazard Classification:

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye " H319: Causes serious eye

Irritation

irritation[1]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation[1]

The flammability of 2-Cyclobutylethanol necessitates stringent control of ignition sources. Its

irritating properties to the skin, eyes, and respiratory tract underscore the critical importance of

appropriate personal protective equipment (PPE) and proper ventilation.

Personal Protective Equipment (PPE): Your Primary

Line of Defense

The selection and correct use of PPE are non-negotiable when handling 2-Cyclobutylethanol.

The following recommendations are based on a risk assessment of its chemical properties.

Eye and Face Protection:

o Rationale: To prevent eye contact with liquid splashes or vapors, which can cause serious

irritation.[1]
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e Required: Chemical safety goggles that provide a complete seal around the eyes.

« Recommended for large volumes or splash potential: A face shield worn in conjunction with
safety goggles.

Skin and Body Protection:

» Rationale: To prevent skin contact, which can lead to irritation.[1]
e Required:

o Gloves: Chemical-resistant gloves are mandatory. Nitrile or neoprene gloves are suitable
for handling alcohols.[3][4] However, it is crucial to consult the glove manufacturer's
specific chemical resistance data. Always inspect gloves for any signs of degradation or
perforation before use.

o Lab Coat: A flame-resistant lab coat should be worn to protect against splashes and
potential flash fires.

o Clothing: Long pants and closed-toe shoes are required to ensure no skin is exposed.

Respiratory Protection:

» Rationale: To prevent the inhalation of vapors, which can cause respiratory irritation.[1]

e Required: All handling of 2-Cyclobutylethanol should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.

o For spills or in poorly ventilated areas: A NIOSH-approved respirator with an organic vapor
cartridge may be necessary.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 2-Cyclobutylethanol minimizes the risk of exposure and
accidents.

Receiving and Storage:

 Inspection: Upon receipt, inspect the container for any damage or leaks.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[2] Keep away from heat, sparks, open flames, and strong oxidizing
agents, acid anhydrides, and acid chlorides.[2] The storage area should be equipped with
appropriate fire suppression systems.

Handling Protocol:

The following workflow outlines the essential steps for safely handling 2-Cyclobutylethanol in
a laboratory setting.
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Caption: Workflow for Safe Handling of 2-Cyclobutylethanol.
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Emergency Procedures: Be Prepared
Accidental Release Measures:

e Small Spills (in a fume hood):
o Ensure all ignition sources are removed.
o Use a non-sparking tool to absorb the spill with an inert material (e.g., sand, vermiculite).

o Collect the absorbed material into a designated, labeled container for hazardous waste
disposal.[2]

o Large Spills:
o Evacuate the area immediately.
o Alert your institution's emergency response team.

o Prevent the spill from entering drains.

Fire Fighting Measures:

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-
resistant foam.[2] Water spray can be used to cool containers.[2]

o Unsuitable Extinguishing Media: Do not use a solid stream of water as it may spread the fire.

 Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full
protective gear.[2]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[5]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[5] Seek medical attention if irritation persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][5]

Disposal Plan: Environmental Responsibility

Proper disposal of 2-Cyclobutylethanol and contaminated materials is crucial to protect the

environment and comply with regulations.

Waste Collection:

Collect waste 2-Cyclobutylethanol in a dedicated, clearly labeled, and sealed container.
The container should be compatible with flammable liquids.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal Protocol:

Segregation: Keep 2-Cyclobutylethanol waste separate from other chemical waste,
especially incompatible materials like strong oxidizing agents.

Labeling: Clearly label the waste container as "Hazardous Waste: 2-Cyclobutylethanol,
Flammable Liquid".

Storage: Store the waste container in a designated satellite accumulation area, such as a
flammable storage cabinet, away from ignition sources.

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for pickup and
disposal.

Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads, gloves)
must also be disposed of as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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